Cas no 2034360-47-7 (2,4-Oxazolidinedione, 3-[1-[(2-oxo-2H-1-benzopyran-3-yl)carbonyl]-3-pyrrolidinyl]-)

• Product Name: 2,4-Oxazolidinedione, 3-[1-[(2-oxo-2H-1-benzopyran-3-yl)carbonyl]-3-pyrrolidinyl]-
• CAS No: 2034360-47-7
• MF: C₁₇H₁₄N₂O₆
• MW: 342.302864551544
• CID: 5551134
• Update Time: 2025-07-21

2,4-Oxazolidinedione, 3-[1-[(2-oxo-2H-1-benzopyran-3-yl)carbonyl]-3-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Oxazolidinedione, 3-[1-[(2-oxo-2H-1-benzopyran-3-yl)carbonyl]-3-pyrrolidinyl]-

• Inchi： 1S/C17H14N2O6/c20-14-9-24-17(23)19(14)11-5-6-18(8-11)15(21)12-7-10-3-1-2-4-13(10)25-16(12)22/h1-4,7,11H,5-6,8-9H2
• InChI Key： SKNZPSLAVUHLAT-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(C2CCN(C(C3=CC4=CC=CC=C4OC3=O)=O)C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2,4-Oxazolidinedione, 3-[1-[(2-oxo-2H-1-benzopyran-3-yl)carbonyl]-3-pyrrolidinyl]-

Professional Introduction to Compound with CAS No. 2034360-47-7 and Product Name: 2,4-Oxazolidinedione, 3-[1-[(2-oxo-2H-1-benzopyran-3-yl)carbonyl]-3-pyrrolidinyl]

The compound with the CAS number 2034360-47-7 and the product name 2,4-Oxazolidinedione, 3-[1-[(2-oxo-2H-1-benzopyran-3-yl)carbonyl]-3-pyrrolidinyl] represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic organic compounds that have garnered considerable attention due to their versatile applications in drug development and medicinal chemistry. The structural framework of this molecule incorporates key functional groups that contribute to its unique chemical properties and potential biological activities.

In recent years, there has been a growing interest in the development of novel scaffolds that can serve as lead compounds for the discovery of new therapeutic agents. The 2,4-Oxazolidinedione core is a well-known pharmacophore that has been extensively studied for its ability to interact with biological targets in a variety of ways. Its presence in this compound suggests potential applications in the treatment of inflammatory diseases, infectious disorders, and other pathological conditions where modulating biological pathways is essential.

The 3-[1-[(2-oxo-2H-1-benzopyran-3-yl)carbonyl]-3-pyrrolidinyl] moiety further enhances the complexity and functionality of the molecule. This part of the structure introduces additional binding sites that can be exploited for interactions with biological receptors or enzymes. The benzopyranone moiety, in particular, has been implicated in various biological processes and has shown promise in preclinical studies as a component of potential drug candidates. The combination of these structural elements makes this compound a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. These tools have been instrumental in identifying how the CAS No. 2034360-47-7 compound might interact with target proteins or enzymes in vitro. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making it a candidate for further exploration in the context of anti-inflammatory therapies.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as transition metal-catalyzed reactions or enzymatic catalysis, can significantly improve the efficiency and scalability of the synthesis process. These methods not only enhance the overall yield but also minimize waste generation, aligning with the principles of green chemistry.

In addition to its potential therapeutic applications, this compound may also find utility in other areas such as agrochemicals or material science. The unique structural features present in its molecule could be leveraged to develop novel materials with specific properties or to create new formulations for agricultural applications. The versatility of such compounds underscores their importance in modern chemical research.

As research continues to uncover new biological targets and mechanisms, compounds like CAS No. 2034360-47-7 will play an increasingly critical role in drug discovery and development. The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) will further accelerate the process of identifying promising candidates for clinical evaluation. These approaches have already demonstrated their efficacy in identifying novel therapeutic agents and are expected to remain at the forefront of pharmaceutical innovation.

The regulatory landscape for new drug candidates is also evolving, with an emphasis on ensuring safety and efficacy through rigorous preclinical and clinical testing. Compounds like 2,4-Oxazolidinedione, 3-[1-[(2-oxo-2H-1-benzopyran-3-yl)carbonyl]-3-pyrrolidinyl] must undergo stringent evaluation to demonstrate their potential benefits outweigh any risks associated with their use. Collaborative efforts between academic researchers, industry scientists, and regulatory agencies are essential to streamline this process and bring new treatments to patients more quickly.

Finally, the economic considerations surrounding drug development cannot be overlooked. The costs associated with research, clinical trials, and regulatory approvals are substantial, making it imperative to identify promising candidates early in the discovery process. The use of innovative technologies and collaborative models can help mitigate these costs while maintaining high standards for quality and safety. As such, compounds like CAS No. 2034360-47-7 represent not only scientific advancements but also practical solutions to some of the challenges facing modern medicine.